5-Chloro-1-[(4-chlorophenyl)methyl]-3-(phenylthio)-1H-indole-2-carboxylic Acid
5-Chloro-1-[(4-chlorophenyl)methyl]-3-(phenylthio)-1H-indole-2-carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
118414-59-8
VCID:
VC0116783
InChI:
InChI=1S/C22H15Cl2NO2S/c23-15-8-6-14(7-9-15)13-25-19-11-10-16(24)12-18(19)21(20(25)22(26)27)28-17-4-2-1-3-5-17/h1-12H,13H2,(H,26,27)
SMILES:
C1=CC=C(C=C1)SC2=C(N(C3=C2C=C(C=C3)Cl)CC4=CC=C(C=C4)Cl)C(=O)O
Molecular Formula:
C22H15Cl2NO2S
Molecular Weight:
428.3 g/mol
5-Chloro-1-[(4-chlorophenyl)methyl]-3-(phenylthio)-1H-indole-2-carboxylic Acid
CAS No.: 118414-59-8
Reference Standards
VCID: VC0116783
Molecular Formula: C22H15Cl2NO2S
Molecular Weight: 428.3 g/mol
CAS No. | 118414-59-8 |
---|---|
Product Name | 5-Chloro-1-[(4-chlorophenyl)methyl]-3-(phenylthio)-1H-indole-2-carboxylic Acid |
Molecular Formula | C22H15Cl2NO2S |
Molecular Weight | 428.3 g/mol |
IUPAC Name | 5-chloro-1-[(4-chlorophenyl)methyl]-3-phenylsulfanylindole-2-carboxylic acid |
Standard InChI | InChI=1S/C22H15Cl2NO2S/c23-15-8-6-14(7-9-15)13-25-19-11-10-16(24)12-18(19)21(20(25)22(26)27)28-17-4-2-1-3-5-17/h1-12H,13H2,(H,26,27) |
Standard InChIKey | VUPOTURDKDMIGQ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)SC2=C(N(C3=C2C=C(C=C3)Cl)CC4=CC=C(C=C4)Cl)C(=O)O |
Canonical SMILES | C1=CC=C(C=C1)SC2=C(N(C3=C2C=C(C=C3)Cl)CC4=CC=C(C=C4)Cl)C(=O)O |
Synonyms | nTZDpa; |
PubChem Compound | 9954280 |
Last Modified | Nov 11 2021 |
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